Cas no 88040-87-3 (Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)-)

Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)- structure
88040-87-3 structure
Product Name:Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)-
CAS No:88040-87-3
MF:C11H15ClO3S
MW:262.753001451492
CID:647630
PubChem ID:21296942
Update Time:2025-04-19

Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 2-methoxy-5-(1-methylpropyl)-
    • 5-butan-2-yl-2-methoxybenzenesulfonyl chloride
    • 88040-87-3
    • 5-(Butan-2-yl)-2-methoxybenzene-1-sulfonyl chloride
    • DTXSID30612110
    • SCHEMBL10638959
    • Inchi: 1S/C11H15ClO3S/c1-4-8(2)9-5-6-10(15-3)11(7-9)16(12,13)14/h5-8H,4H2,1-3H3
    • InChI Key: CJAFXVJJWYXGOC-UHFFFAOYSA-N
    • SMILES: ClS(C1=C(C=CC(=C1)C(C)CC)OC)(=O)=O

Computed Properties

  • Exact Mass: 262.0430432g/mol
  • Monoisotopic Mass: 262.0430432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 51.8Ų
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